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Doxepin Hydrochloride: Pharmacokinetic Profile

The table below summarizes the key pharmacokinetic parameters of doxepin and its active metabolite,

nordoxepin (N-desmethyldoxepin), compiled from the search results [1] [2] [3].

Parameter Doxepin Findings Nordoxepin (Metabolite) Findings

Bioavailability 13%–45% (mean 29%) [1] [3] Information not specified in search
results

Tmax (Time to
Cmax)

1.98 hours [4] to 3.5 hours [2] 4.15 to 4.52 hours [4]

Cmax (after 75 mg
dose)

15,960 - 18,615 pg/mL (approx. 57.1 -
66.6 nmol/L) [4]

6,847 - 6,884 pg/mL (approx. 24.5 -
24.6 nmol/L) [4]

AUC (Extent of
Absorption)

Formulations show nearly identical
AUC, demonstrating equivalent

absorption [4]

Formulations show nearly identical
AUC, demonstrating equivalent

absorption [4]

Protein Binding 76% [1] to 80% [2] 76% [1]
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Parameter Doxepin Findings Nordoxepin (Metabolite) Findings

Volume of
Distribution

~20 L/kg (reported as 11,930 L) [2] [3] Information not specified in search
results

Metabolism Primarily hepatic via CYP2D6 and
CYP2C19 [1] [2] [3]

Active metabolite (Nordoxepin) [2] [3]

Elimination Half-
Life

8–24 hours (mean 15-17 hours) [1] [2]
[3]

28–31 hours (range 8-52 hours
reported) [1] [2]

Excretion Urine (<3% as unchanged drug or
nordoxepin) [2] [3]

Urine [2]

Experimental Protocols for Bioequivalence Studies

The available data on comparative pharmacokinetics primarily comes from bioequivalence studies, which are

standardized to ensure generic products perform similarly to the brand-name drug.

Study Design: The cited investigations used a randomized, two-way crossover design [5] [4]. In

this design, healthy volunteers are randomly assigned to receive either the test (e.g., generic) or
reference (e.g., brand) formulation first. After administration, a washout period of one to three weeks

separates the treatments to ensure the first drug is fully eliminated from the body before the second is
administered [5] [4].

Dosage and Sampling: Participants received a single oral dose (e.g., 75 mg or 100 mg) of doxepin
hydrochloride after fasting [4]. Blood samples were collected at predefined times up to 168 hours (7

days) post-dose to fully capture the drug's absorption and elimination profile [4].
Analytical Method: Plasma concentrations of both doxepin and its major active metabolite, N-

desmethyldoxepin (nordoxepin), were determined using a validated Liquid Chromatography-Mass
Spectrometry/Mass Spectrometry (LC-MS/MS) method [4].

Statistical Analysis for Bioequivalence: The primary parameters for comparison are the Area
Under the concentration-time curve (AUC) and the maximum concentration (Cmax). The studies

used the Two One-Sided T-Tests procedure on ln-transformed data. Bioequivalence is concluded if
the 90% confidence intervals for the ratio of the test and reference products fall within a predefined

range (e.g., 80%-125% for AUC and 70%-143% for Cmax) [4].

The following diagram illustrates the workflow of a typical bioequivalence study.
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Key Insights for Drug Development

Food Effect: The absorption of doxepin is influenced by food. Administration with a high-fat meal can

increase the extent of absorption (AUC) by 41% and the maximum concentration (Cmax) by 15% [2]
[6]. This should be a critical consideration for study design and labeling.

Dose-Dependent Kinetics: The pharmacokinetics of doxepin may be complex. One source suggests
that its absorption and elimination may not follow simple first-order kinetics, which could imply dose-

dependent or non-linear behavior [3].
Metabolic Considerations: As CYP2D6 is a primary metabolic pathway for doxepin [2] [3], the

polymorphic nature of this enzyme means that a patient's pharmacogenetic profile could significantly
impact systemic exposure. This variability should be accounted for in population pharmacokinetic

studies.

Limitations and Research Gaps

The search results did not contain specific head-to-head comparisons between a well-known brand (e.g.,

Silenor) and its generic counterparts. The available studies demonstrate bioequivalence between different

generic formulations or older formulations [5] [4]. Furthermore, the most relevant comparative clinical study

identified is from 2001 [4], and more recent data on current market formulations would be valuable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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